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Compound of Interest

Compound Name: GNE 220

Cat. No.: B10799436

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor GNE-220 with other selective
MAP4K4 inhibitors, PF-06260933 and DMX-5804. The information presented herein is
intended to assist researchers in evaluating the selectivity and potential applications of these
compounds in drug discovery and development.

Introduction to GNE-220

GNE-220 is a potent and selective inhibitor of Mitogen-activated protein kinase kinase kinase
kinase 4 (MAP4K4), a member of the Ste20 family of serine/threonine kinases. MAP4K4 is
implicated in a variety of cellular processes, including inflammation, cell migration, and
proliferation, making it an attractive target for therapeutic intervention in oncology and other
diseases. The selectivity of a kinase inhibitor is a critical attribute, as off-target effects can lead
to toxicity and limit its therapeutic window. This guide provides a comparative analysis of the
selectivity profile of GNE-220 against other known MAP4K4 inhibitors.

Selectivity Profile Comparison

The following table summarizes the in vitro potency and selectivity of GNE-220, PF-06260933,
and DMX-5804 against MAP4K4 and a panel of other kinases. The data is presented as IC50
(the half maximal inhibitory concentration) or pIC50 (-log(IC50)). Lower IC50 and higher pIC50
values indicate greater potency.
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Kinase Target GNE-220 (IC50) PF-06260933 (IC50) DNIX-5804
(1C50/pIC50)
MAP4K4 7 nM[1][2] 3.7 nM[3][4][5] 3 nMH(pIC20:8.59)[0)
[7108]
MINK1 (MAP4KS) 9 nM[1][2] 8 nM[9] pIC50: 8.18[6][7][8]
KHS1 (MAP4KS5) 1.1 uM[1][2] - pIC50: 6.36[7][8]
TNIK (MAP4K?) - 15 nM[9] pIC50: 7.96[6][7][8]
DMPK 476 nM[1][2]
GCK (MAP4K2) - - pIC50: 6.50[7][8]
GLK (MAP4K3) - - pIC50: 4.95[7][8]
MLK1 (MAP3K9) - - pIC50: 7.19[7][8]
MLK3 (MAP3K11) - - pIC50: 6.99[7][8]
ABL1 - - pIC50: 5.80[7][8]
Aurora B - - pIC50: 5.49[7][8]
FLT3 - - pIC50: 5.31[7][8]
GSK3B - - pIC50: 4.66[7][8]
NUAK - - pIC50: 6.88[7][8]
VEGFR - - pIC50: 5.72[7][8]

Note: "-" indicates that data was not readily available in the searched sources.

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the biological context and experimental approaches, the following
diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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